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Get Quote

The table below summarizes the fundamental chemical and safety information for trisodium arsenite:

Property Detail

CAS Number 13464-37-4 [1] [2] [3]

Molecular Formula AsNa₃O₃ [1] [2]

Molecular Weight 191.889 g·mol⁻¹ [1] [2] [3]

Common Synonyms Arsenous acid, trisodium salt; Sodium arsenite [2] [3] [4]

Melting Point 320 °C (with decomposition) [2]

Appearance Odorless, grayish-white powder [4]

Hazard Classification Acute toxicity (Category 1), Carcinogenicity (Category 1) [4]

Acute Oral Toxicity (Rat LD50) 41 mg/kg [4]

Pharmacological and Toxicological Context of Arsenic

While direct research on trisodium arsenite's pharmacological effects is limited in the search results,

extensive studies on inorganic trivalent arsenic (which includes arsenite compounds) provide crucial
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context for understanding its potential mechanisms of action and toxicity [5] [6].

Mechanisms of Toxicity

The toxicity of trivalent arsenic is primarily due to its high affinity for sulfur-containing groups in proteins,

which can lead to widespread disruption of cellular function [6].

Binding to Protein Thiol Groups: Trivalent arsenic can bind to cysteine residues in proteins, altering

their conformation, inhibiting their function, and disrupting vital cellular processes like energy
metabolism and cell signaling [6].

Oxidative Stress: Arsenic exposure can induce the generation of reactive oxygen species (ROS),
leading to oxidative damage of DNA, proteins, and lipids. This is considered a key mechanism behind

its genotoxicity and carcinogenicity [5] [6].
Altered DNA Methylation: The process of metabolizing and detoxifying arsenic in the body

consumes methyl groups. This can deplete the body's methyl reserves, leading to global
hypomethylation of DNA, which is an epigenetic change associated with aberrant gene expression

and carcinogenesis [6].

The following diagram illustrates the core cellular mechanisms of arsenic-induced toxicity:
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Core cellular pathways of arsenic toxicity involving oxidative stress, protein binding, and epigenetics.

Anti-Cancer Applications of Arsenic Compounds

It is critical to distinguish trisodium arsenite from Arsenic Trioxide (As₂O₃), which is a well-established

and clinically approved treatment for Acute Promyelocytic Leukemia (APL) [5]. The pharmacological
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effects of arsenic compounds are highly dependent on the specific chemical form, dose, and context.

Clinical Use of ATO: Arsenic Trioxide is used clinically, often in combination with All-Trans Retinoic
Acid (ATRA), for APL treatment. The typical dose is around 10 mg/day, achieving effective

concentrations in the low micromolar range (e.g., 0.01–20 μmol/L) [5].
Dual Effects: At these low concentrations, ATO can induce both differentiation and apoptosis of

leukemia cells [5].
Narrow Therapeutic Window: The dose range for pharmacological action is very close to the toxic

range. For example, concentrations of sodium arsenite as low as 5 μmol/L can induce oxidative
stress in the liver, and 15 μmol/L can cause myocardial injury [5].

Experimental Data and Protocols

For researchers, understanding the concentrations used in experimental models is essential for designing

studies and interpreting data related to trisodium arsenite and similar compounds.

Table: Experimentally Active Concentrations of Arsenite

This table summarizes sodium arsenite concentrations that have been reported to elicit biological responses

in various experimental contexts, based on the reviewed literature.

Experimental
Context / Target

Effective Concentration
of Sodium Arsenite

Observed Effect / Endpoint

Liver Toxicity Model 5 μmol/L Induction of oxidative damage and pro-

inflammatory factor expression [5]

Cardiotoxicity
Model

15 μmol/L Induction of myocardial injury [5]

Anti-Tumor Effects
(General)

0.01 – 80 μmol/L Range of concentrations studied for

pharmacological effects, with most not exceeding
20 μmol/L [5]

General In Vitro Protocol for Cytotoxicity Assessment
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Below is a foundational workflow for assessing the cytotoxic effects of a compound like trisodium arsenite

on cultured cells. This protocol would need optimization for specific cell lines and research questions.

Seed cells in multi-well plate

Allow cell attachment
(Incubate 24 hours)

Treat cells with compounds

Prepare compound dilutions
(e.g., 0, 5, 15, 50 μM)

Incubate for set duration
(e.g., 24, 48, 72 hours)

Perform assay
(e.g., MTT, Cell Titer-Glo)

Measure signal
(e.g., Absorbance, Luminescence)

Analyze data
Calculate IC50/LC50

Click to download full resolution via product page

General workflow for in vitro cytotoxicity assessment of compounds using cell cultures.

Critical Safety and Handling Information
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Trisodium arsenite is extremely hazardous and requires stringent safety measures.

Personal Protective Equipment (PPE): Wear protective gloves, clothing, and eye protection. Wash
hands thoroughly after handling [4].

Engineering Controls: Work should be conducted in a well-ventilated area, such as a fume hood [4].
Handling and Storage: The compound is somewhat hygroscopic and absorbs carbon dioxide from

the air. It must be stored in a locked poison cabinet [4].
Carcinogenicity: It is classified as a known human carcinogen (H350) [4].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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